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Compound of Interest

Compound Name: 1,2,3,4-TETRACHLOROBUTANE

Cat. No.: B3068455

For Researchers, Scientists, and Drug Development Professionals
Introduction:

1,2,3,4-Tetrachlorobutane is a chlorinated hydrocarbon with the chemical formula C4H6CI4.
[1] It is classified as a chloroalkane and a volatile organic compound.[2][3][4] This document
provides detailed procedures for the safe handling and storage of 1,2,3,4-tetrachlorobutane in
a laboratory setting. Adherence to these protocols is crucial to minimize risks and ensure the
safety of all personnel.

Hazard Identification and Data

1,2,3,4-Tetrachlorobutane is a hazardous substance that poses significant health risks. It is
harmful if swallowed, in contact with skin, or inhaled.[1][2] The United Nations designated GHS
hazard class pictogram is an irritant, with a "Warning" signal word.[1]

Quantitative Data Summary:
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Property Value Source
Molecular Formula C4H6Cl4 [2]
Molecular Weight 195.9 g/mol [2][5]
Melting Point (meso form) ~73°C [1]

H302: Harmful if swallowed
GHS Hazard Statements H312: Harmful in contact with [1112]
skin H332: Harmful if inhaled

Experimental Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is required before handling 1,2,3,4-tetrachlorobutane.
The following PPE is mandatory:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6][7] A face shield
should be used when there is a risk of splashing.

o Skin Protection: Wear fire/flame resistant and impervious clothing.[6][7] Chemical
impermeable gloves are required and must be inspected before use.[6] Thicker gloves
generally offer better protection.[8] Contaminated work clothing should not be allowed out of
the workplace.[9]

o Respiratory Protection: Work should be conducted in a well-ventilated area. If exposure limits
are exceeded or irritation is experienced, a full-face respirator is necessary.[6][7]

o Footwear: Chemical-resistant boots with steel toe and shank are recommended.

Handling Procedures

e Ventilation: Always handle 1,2,3,4-tetrachlorobutane in a well-ventilated place, such as a
chemical fume hood.[6]

e Avoid Contact: Avoid all personal contact, including inhalation.[9] Prevent contact with skin
and eyes.[6]
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o Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.[6][7]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[6]7]

e Hygiene: Do not eat, drink, or smoke when using this product.[9][10] Always wash hands
with soap and water after handling.[9][10]

Storage Procedures

» Container: Store in the original, tightly closed container.[6][7][9][10]
e Location: Store in a dry, cool, and well-ventilated area.[6][7][9][10]

o Incompatibilities: Store away from incompatible materials such as alkali metals, finely divided
metals (e.g., Al, Mg, Zn), strong acids, strong bases, and strong oxidizing agents.[10] Also,
store apart from foodstuff containers.[6][7][9]

» Container Integrity: Protect containers against physical damage and check regularly for
leaks.[9]

Spill and Leak Procedures

e Evacuate: Evacuate unnecessary personnel from the spill area.[6][10]
e Ventilate: Ensure adequate ventilation.[6][10]
e Remove Ignition Sources: Remove all sources of ignition.[6]

o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[6]

e Personal Protection: Wear appropriate PPE as described in section 2.1.[6]
e Clean-up:
o For small spills, absorb with a dry chemical absorbent.[10]

o For large spills, dike for recovery or absorb with appropriate material.[10]
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o Collect and arrange for disposal in suitable, closed containers.[6] Use spark-proof tools
and explosion-proof equipment.[6]

o Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[6]

First-Aid Measures

o General Advice: Consult a physician and show them the Safety Data Sheet.[11]

« Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[6]

» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[6]

» Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[6]

e Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[6]

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of
1,2,3,4-tetrachlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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